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Abstract
Prosulfocarb, a selective thiocarbamate herbicide, is a crucial component in modern

agriculture for the pre-emergence control of grass and broad-leaved weeds. Its chemical name

is S-benzyl dipropylthiocarbamate.[1] This technical guide provides an in-depth overview of the

synthesis and manufacturing processes of Prosulfocarb, focusing on the core chemical

principles and methodologies. It details the prevalent industrial synthesis routes, including

experimental protocols derived from key patents, and presents quantitative data in a structured

format. Additionally, this guide employs visualizations to elucidate the reaction pathways and

experimental workflows, offering a comprehensive resource for researchers and professionals

in the agrochemical and pharmaceutical industries.

Introduction
Prosulfocarb is a selective, systemic herbicide that is absorbed by the roots and shoots of

germinating seedlings, inhibiting lipid synthesis.[2][3] It belongs to the thiocarbamate class of

herbicides. The increasing use of Prosulfocarb necessitates a thorough understanding of its

synthesis and manufacturing for process optimization, quality control, and the development of

novel analogues. This guide focuses on the primary manufacturing routes, providing detailed

procedural insights.
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Synthesis Pathways
There are two primary synthetic routes for the production of Prosulfocarb. The most common

and industrially significant method involves the use of carbonyl sulfide (COS), while an

alternative route utilizes the more hazardous phosgene.

Carbonyl Sulfide (COS) Route
The COS route is generally preferred for industrial production due to the avoidance of highly

toxic phosgene. This process can be carried out in one or two steps and typically involves the

in-situ generation of COS.

A key innovation in this route is a one-step process designed to minimize the formation of the

by-product benzyl di-n-propylamine, which can occur if benzyl chloride reacts directly with di-n-

propylamine.[4]
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Caption: Synthesis of Prosulfocarb via the Carbonyl Sulfide (COS) route.

Phosgene Route
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An alternative synthesis pathway for Prosulfocarb involves the use of phosgene. This method

consists of two main steps: the formation of dipropylcarbamoyl chloride and its subsequent

reaction with benzyl mercaptan.

Overall Reaction Scheme:
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Caption: Synthesis of Prosulfocarb via the Phosgene route.

Experimental Protocols
The following protocols are detailed descriptions of the manufacturing process based on the

industrially preferred Carbonyl Sulfide (COS) route.

In-situ Generation of Carbonyl Sulfide (COS)
Carbonyl sulfide is typically generated on-site for direct consumption in the main reaction.

Protocol:

Charge a suitable reactor with sulfuric acid and water.

Heat the sulfuric acid solution to 80-90°C.[4]

Slowly add a concentrated aqueous solution of ammonium thiocyanate to the stirred sulfuric

acid solution over a period of 100 minutes.
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The generated carbonyl sulfide gas is then fed directly into the main reaction vessel.
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Caption: Experimental workflow for the in-situ generation of Carbonyl Sulfide.

Prosulfocarb Synthesis (One-Step Process)
This protocol describes a one-step process where carbonyl sulfide and benzyl chloride are

added sequentially to an aqueous solution of di-n-propylamine.

Protocol:

Charge the main reactor with di-n-propylamine and water.

Cool the mixture to 5-15°C.

Continuously add carbonyl sulfide gas to the stirred mixture over a period of 100 minutes.

After approximately 30-60% of the total carbonyl sulfide has been added, begin the

continuous addition of benzyl chloride to the reaction mixture.

Maintain the pH of the reaction mixture by adding an aqueous base, such as sodium

hydroxide solution, after the addition of benzyl chloride has commenced.

After the additions are complete, stir the mixture for an additional 30 minutes while heating to

approximately 40°C.

Purification of Prosulfocarb
The crude Prosulfocarb from the main reaction requires purification to achieve the desired

technical grade.

Protocol:

Neutralize the reaction mixture by the slow addition of an aqueous acid (e.g., 96% sulfuric

acid) while keeping the temperature below 45°C, until the pH reaches 2.

Allow the two phases to separate and collect the organic phase containing the crude

Prosulfocarb.
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For higher purity, subject the crude product to steam-stripping under reduced pressure. This

method can yield a product with an assay of more than 99%.

Alternatively, a Chinese patent describes a purification process involving adjusting the pH to

9 with sodium hydroxide, holding at 35°C, cooling, then adjusting the pH to 6 with sulfuric

acid, separating the aqueous layer, and drying the organic layer with anhydrous magnesium

sulfate followed by filtration.

Data Presentation
The following tables summarize the quantitative data extracted from various sources regarding

the synthesis of Prosulfocarb.

Table 1: Reactants and Conditions for COS Generation
Parameter Value Source

Reactants

Ammonium Thiocyanate 246 g (50% aq. solution)

Sulfuric Acid 309 g (96%)

Water 202 g

Reaction Conditions

Temperature 80-90°C

Addition Time 100 minutes

Table 2: Reactants and Conditions for Prosulfocarb
Synthesis
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Parameter Value Source

Reactants

Di-n-propylamine 209 g (min. 99% purity)

Water 152 g

Carbonyl Sulfide Gaseous, added over 100 min

Benzyl Chloride 190 g

Reaction Conditions

Initial Temperature 5-15°C

Post-reaction Temperature ~40°C

Post-reaction Time 30 minutes

Table 3: Yield and Purity of Prosulfocarb
Parameter Value Source

Crude Product

Yield
95% of theory (based on

benzyl chloride)

Assay 97%

Purified Product

Purity (after steam-stripping) >99%

Purity (alternative method) 98.7%

Yield (alternative method) 97.9%

Conclusion
The synthesis of Prosulfocarb is a well-established industrial process, with the carbonyl

sulfide route being the most viable and widely used method. This guide has provided a detailed

overview of this process, including specific experimental protocols and quantitative data, to
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serve as a valuable resource for researchers and professionals. The provided visualizations of

the synthesis pathways and experimental workflows aim to enhance the understanding of the

complex chemical processes involved in the manufacturing of this important herbicide. Further

research into catalyst optimization and green chemistry approaches could lead to even more

efficient and environmentally friendly production methods in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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